Cas no 101798-77-0 (2-{[(4-chlorophenyl)sulfanyl]methyl}piperidine)

• Product Name: 2-{[(4-chlorophenyl)sulfanyl]methyl}piperidine
• CAS No: 101798-77-0
• MF: C₁₂H₁₆ClNS
• MW: 241.78014087677
• MDL: MFCD16075644
• CID: 3556961
• PubChem ID: 13608001
• Update Time: 2025-09-28

2-{[(4-chlorophenyl)sulfanyl]methyl}piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 2-[[(4-chlorophenyl)thio]methyl]-
• 2-{[(4-chlorophenyl)sulfanyl]methyl}piperidine
• EN300-242468
• SCHEMBL10794749
• 2-(4-CHLORO-PHENYLSULFANYLMETHYL)-PIPERIDINE
• DTXSID401252646
• AKOS010953311
• 101798-77-0

• MDL： MFCD16075644
• Inchi： 1S/C12H16ClNS/c13-10-4-6-12(7-5-10)15-9-11-3-1-2-8-14-11/h4-7,11,14H,1-3,8-9H2
• InChI Key： CXQIPUMYBSVOBJ-UHFFFAOYSA-N
• SMILES： N1CCCCC1CSC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 241.069198g/mol
• Monoisotopic Mass: 241.069198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 241.78g/mol
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų